Cas no 1807276-49-8 (Ethyl 3-cyano-2,6-dihydroxyphenylacetate)
Ethyl 3-cyano-2,6-dihydroxyphenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-cyano-2,6-dihydroxyphenylacetate
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- Inchi: 1S/C11H11NO4/c1-2-16-10(14)5-8-9(13)4-3-7(6-12)11(8)15/h3-4,13,15H,2,5H2,1H3
- InChI Key: ANAJPQYAYPVOAK-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C(=CC=C(C#N)C=1O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 296
- XLogP3: 1.6
- Topological Polar Surface Area: 90.6
Ethyl 3-cyano-2,6-dihydroxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015022439-250mg |
Ethyl 3-cyano-2,6-dihydroxyphenylacetate |
1807276-49-8 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015022439-500mg |
Ethyl 3-cyano-2,6-dihydroxyphenylacetate |
1807276-49-8 | 97% | 500mg |
806.85 USD | 2021-06-18 | |
| Alichem | A015022439-1g |
Ethyl 3-cyano-2,6-dihydroxyphenylacetate |
1807276-49-8 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
Ethyl 3-cyano-2,6-dihydroxyphenylacetate Related Literature
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Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Carmen Pérez León,Keisuke Sagisaka,Daisuke Fujita,Liyuan Han RSC Adv., 2014,4, 8550-8557
Additional information on Ethyl 3-cyano-2,6-dihydroxyphenylacetate
Recent Advances in the Study of Ethyl 3-cyano-2,6-dihydroxyphenylacetate (CAS: 1807276-49-8) and Its Applications in Chemical Biology and Medicine
The compound Ethyl 3-cyano-2,6-dihydroxyphenylacetate (CAS: 1807276-49-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.
Recent studies have highlighted the efficient synthetic routes for Ethyl 3-cyano-2,6-dihydroxyphenylacetate, which involve multi-step organic transformations with high yields and purity. The compound's cyano and hydroxyl functional groups make it a versatile intermediate for further chemical modifications, enabling the development of novel derivatives with enhanced bioactivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized compound.
In terms of biological activity, preliminary in vitro studies have demonstrated that Ethyl 3-cyano-2,6-dihydroxyphenylacetate exhibits promising inhibitory effects on specific enzymatic targets associated with inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. This suggests its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate with reduced gastrointestinal side effects compared to traditional NSAIDs.
Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, which are implicated in various disease states. Molecular docking studies have provided insights into the binding interactions between Ethyl 3-cyano-2,6-dihydroxyphenylacetate and its target proteins, highlighting the critical role of the cyano and hydroxyl groups in stabilizing these interactions. These findings have paved the way for structure-activity relationship (SAR) studies aimed at optimizing the compound's pharmacological profile.
Beyond its therapeutic potential, Ethyl 3-cyano-2,6-dihydroxyphenylacetate has also been explored for its applications in chemical biology. Its fluorescent properties, attributed to the conjugated system formed by the cyano and phenylacetate moieties, make it a useful probe for studying protein-ligand interactions and cellular processes. Recent work has demonstrated its utility in fluorescence-based assays for high-throughput screening of enzyme inhibitors.
Despite these promising developments, challenges remain in translating the compound's in vitro activity into in vivo efficacy. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Ongoing research is focused on formulating the compound in nanoparticle-based delivery systems to enhance its pharmacokinetic properties and target specificity.
In conclusion, Ethyl 3-cyano-2,6-dihydroxyphenylacetate (CAS: 1807276-49-8) represents a promising scaffold for the development of new therapeutic agents and chemical tools. Its multifaceted biological activities and synthetic versatility position it as a valuable candidate for further investigation in drug discovery and chemical biology. Future studies should prioritize the optimization of its pharmacological properties and the exploration of its therapeutic potential in relevant disease models.
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